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Compound of Interest

Compound Name: 4-Pentylphenol

Cat. No.: B079272 Get Quote

An In-Depth Technical Guide to 4-Pentylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Pentylphenol (also known as 4-

n-pentylphenol), a significant organic compound with applications ranging from liquid crystal

manufacturing to its role as a chemical intermediate in the pharmaceutical industry. This

document details its chemical identity, physicochemical properties, synthesis, and biological

activity, with a focus on its endocrine-disrupting capabilities.

Core Data and Molecular Structure
4-Pentylphenol is an organic compound characterized by a phenol ring substituted with a

pentyl group at the para (4) position.[1]

CAS Number: 14938-35-3[2]

Molecular Formula: C₁₁H₁₆O[2]

Molecular Structure:

Physicochemical Properties
The following tables summarize the key physicochemical properties of 4-Pentylphenol.
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Identifier Value

IUPAC Name 4-pentylphenol

Synonyms 4-n-Pentylphenol, p-Pentylphenol, 4-Amylphenol

Molecular Weight 164.24 g/mol

EC Number 239-015-4

PubChem CID 26975

InChI Key ZNPSUQQXTRRSBM-UHFFFAOYSA-N

SMILES CCCCCC1=CC=C(C=C1)O

Property Value

Physical State Solid or colorless to pale yellow liquid

Melting Point 22-25 °C

Boiling Point 250-342 °C

Density 0.960 g/mL at 20 °C

Water Solubility Limited

Solubility
Soluble in organic solvents like ethanol and

diethyl ether

logP (Octanol/Water Partition Coefficient) 3.7 - 3.9

pKa ~10.4

Experimental Protocols
Synthesis of 4-Pentylphenol
The synthesis of 4-Pentylphenol is typically achieved through a two-step process involving a

Friedel-Crafts acylation followed by a reduction of the resulting ketone.

Workflow for the Synthesis of 4-Pentylphenol
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Phenol

Friedel-Crafts Acylation / Fries Rearrangement

Pentanoyl Chloride

4'-Hydroxyvalerophenone

Wolff-Kishner Reduction

4-Pentylphenol

 

Plasma Sample

Spike with 4-Pentylphenol-d5
(Internal Standard)

Liquid-Liquid Extraction

Evaporation of Solvent

Reconstitution in Mobile Phase

LC-MS/MS Analysis

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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